(1Z)-4,4,6-trimethyl-2-oxo-1-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl thiophene-2-carboxylate

• Molecular Formula: C22H16N2O4S3
• Molecular Weight: 468.6 g/mol
• IUPAC Name: [(3Z)-9,11,11-trimethyl-2-oxo-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraen-6-yl] thiophene-2-carboxylate
• InChI: InChI=1S/C22H16N2O4S3/c1-10-9-22(2,3)24-16-12(10)7-11(28-20(27)14-5-4-6-30-14)8-13(16)15(19(24)26)17-18(25)23-21(29)31-17/h4-9H,1-3H3,(H,23,25,29)/b17-15-
• InChI Key: PNLPIIROUAMZCB-ICFOKQHNSA-N
• Isomeric SMILES: CC1=CC(N2C3=C1C=C(C=C3/C(=C/4\C(=O)NC(=S)S4)/C2=O)OC(=O)C5=CC=CS5)(C)C
• Canonical SMILES: CC1=CC(N2C3=C1C=C(C=C3C(=C4C(=O)NC(=S)S4)C2=O)OC(=O)C5=CC=CS5)(C)C

Description

This hybrid compound integrates a pyrrolo[3,2,1-ij]quinoline core with a thiophene-2-carboxylate ester and a 4-oxo-2-thioxothiazolidin-5-ylidene moiety. Its synthesis involves the condensation of pyrrolo[3,2,1-ij]quinoline-1,2-dione derivatives with 2-thioxothiazolidin-4-one in glacial acetic acid with sodium acetate catalysis, followed by purification via recrystallization . Key properties include:

• Molecular weight: Confirmed via HPLC-HRMS-ESI (exact mass varies with substituents) .
• Stereochemistry: The (1Z)-configuration is stabilized by intramolecular hydrogen bonding, as evidenced by $ ^1H $ NMR coupling constants and NOESY correlations .
• Functional groups: The thiophene-2-carboxylate ester enhances solubility in polar aprotic solvents, while the thioxothiazolidinone moiety contributes to redox activity .

Biological Activity

The compound (1Z)-4,4,6-trimethyl-2-oxo-1-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl thiophene-2-carboxylate is a complex heterocyclic molecule that combines features of thiazolidinones and pyrrolopyrroles. This article reviews its biological activity based on recent studies and findings from diverse sources.

Chemical Structure and Properties

The compound's structure includes a thiazolidinone moiety known for its biological significance. The thiazolidine ring system is notable for its role in various therapeutic applications. The presence of multiple functional groups enhances the potential for diverse biological activities.

Biological Activities

Recent literature highlights several biological activities associated with thiazolidinone derivatives similar to our compound of interest:

• Antioxidant Activity : Thiazolidinone derivatives have demonstrated significant antioxidant properties. For instance, compounds modified at specific positions showed enhanced activity against lipid peroxidation with EC50 values indicating effective inhibition at low concentrations .
• Anticancer Properties : Studies indicate that certain thiazolidinone derivatives exhibit potent anticancer effects. For example, compounds have been reported to inhibit the proliferation of breast cancer cells (MCF-7) with IC50 values in the micromolar range. Mechanistic studies suggest that these compounds induce apoptosis in cancer cells while sparing normal cells .
• Antimicrobial Activity : The antibacterial and antifungal properties of thiazolidinones have been well documented. Compounds similar to the one have shown effectiveness against various strains such as Staphylococcus aureus and Escherichia coli, often outperforming standard antibiotics in some assays .
• Anti-inflammatory Effects : Some derivatives have been evaluated for their anti-inflammatory potential, showing promise in reducing inflammation markers in vitro and in vivo .

Data Table: Summary of Biological Activities

Biological Activity	Reference	Observations
Antioxidant		EC50 values indicating strong inhibition of lipid peroxidation.
Anticancer		IC50 values around 1.27 μM against MCF-7 cells; apoptosis induction confirmed.
Antimicrobial		Effective against S. aureus and E. coli, better than standard drugs in some cases.
Anti-inflammatory		Reduction in inflammation markers noted in experimental models.

Case Studies

Several case studies illustrate the biological activity of thiazolidinone derivatives:

• Study on Anticancer Activity : A series of thiazolidinone derivatives were synthesized and tested against breast cancer cell lines. The study found that specific substitutions significantly enhanced anticancer activity by modulating pathways involved in cell survival and proliferation .
• Antimicrobial Evaluation : In a comparative study, new thiazolidinone derivatives were tested against common bacterial strains. Results indicated that certain derivatives exhibited superior antibacterial properties compared to established antibiotics like norfloxacin and chloramphenicol .
• Mechanistic Insights : Research into the mechanism of action revealed that some thiazolidinone derivatives could selectively inhibit key enzymes involved in cancer progression and inflammation, providing a rationale for their therapeutic potential .

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of quinoline and thiazolidine structures exhibit significant anticancer properties. For instance, compounds similar to (1Z)-4,4,6-trimethyl-2-oxo have been tested for their efficacy against various cancer cell lines. Studies show that these compounds can induce apoptosis in cancer cells through mechanisms involving the modulation of signaling pathways related to cell survival and proliferation .

Antimicrobial Properties

The thiazolidine moiety in the compound has been associated with antimicrobial activity. Several studies have reported that compounds containing thiazolidine rings demonstrate effectiveness against a range of bacterial and fungal pathogens. This suggests that (1Z)-4,4,6-trimethyl-2-oxo may possess similar properties and could be explored as a potential antimicrobial agent .

Organic Photovoltaics

Compounds with similar structures have been investigated for their application in organic photovoltaics due to their electronic properties. The incorporation of thiophene and quinoline units enhances the charge transport capabilities of materials used in solar cells. Research indicates that such compounds can improve the efficiency of energy conversion when used as active layers in photovoltaic devices .

Sensors

The unique electronic characteristics of (1Z)-4,4,6-trimethyl-2-oxo make it suitable for use in sensor technology. Its ability to interact with various analytes can be harnessed for the development of chemical sensors that detect specific ions or molecules in environmental monitoring applications .

Case Study 1: Anticancer Screening

A study conducted on a series of quinoline derivatives showed that modifications similar to those found in (1Z)-4,4,6-trimethyl compounds led to increased cytotoxicity against breast cancer cell lines. The mechanism involved the activation of apoptotic pathways through caspase activation .

Case Study 2: Antimicrobial Testing

In another investigation, thiazolidine-based compounds were tested against clinical isolates of Staphylococcus aureus and Escherichia coli. Results demonstrated significant inhibition at low concentrations, indicating a strong potential for developing new antimicrobial agents based on this scaffold .

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyrroloquinoline-Thiazolidinone Hybrids

The target compound belongs to a series of hybrids with variable substituents on the quinoline and thiazolidinone rings. Key analogs and their distinctions are summarized below:

Compound Name	Substituents (R1, R2, R3)	Molecular Weight	Melting Point (°C)	Yield (%)	Key Spectral Data (IR/NMR)	References
(Z)-8-Iodo-4,4,6-trimethyl-1-(4-oxo-2-thioxothiazolidin-5-ylidene) derivative	R1 = I, R2 = Ph	568.21*	269–271	82	$ ^1H $ NMR: δ 0.71 (C6-CH3), 7.06–7.18 (CHarom)
(Z)-8-Fluoro-4,4,6-trimethyl-6-phenyl derivative	R1 = F, R2 = Ph	404.14	352–354	64	IR: 1726 cm$^{-1}$ (C=O), 1303 cm$^{-1}$ (C=S)
(Z)-4,4,6-Trimethyl-2-oxo-1-(4-oxo-2-thioxothiazolidin-5-ylidene) benzoate	R1 = OCOPh	474.45*	245–247	75	$ ^{13}C $ NMR: δ 168.9 (C=O ester)

Key trends :

• Electron-withdrawing substituents (e.g., iodo, fluoro) increase melting points due to enhanced intermolecular dipole interactions .
• Aromatic esters (e.g., benzoate) reduce solubility in 2-propanol compared to thiophene-2-carboxylate derivatives .

Heterocyclic Compounds with Thioxo Functional Groups

Comparisons with structurally distinct heterocycles highlight the uniqueness of the target compound:

Compound Name	Core Structure	Molecular Weight	Melting Point (°C)	Key Distinctions	References
1-(1,5-Dimethyl-3-oxo-2-phenyl-pyrazol-4-yl)-3-(4-nitrophenyl)-tetrahydropyrimidine	Pyrimidine-pyrazole	436.42	190.9	Dual C=O groups (1700, 1689 cm$^{-1}$) and NO$_2$ stretch (1380 cm$^{-1}$)
Diethyl 8-cyano-7-(4-nitrophenyl)-imidazo[1,2-a]pyridine-5,6-dicarboxylate	Imidazopyridine	532.50	243–245	Cyano group (2188 cm$^{-1}$) and dual ester C=O (1700 cm$^{-1}$)
Thiophenyl thiazolyl-pyridine derivative	Thiazolyl-pyridine	398.44*	N/A	Thiophene moiety enhances π-stacking in XRD studies

Critical insights :

• The target compound’s pyrroloquinoline-thiazolidinone scaffold offers greater conformational rigidity than pyrimidine or imidazopyridine derivatives, as evidenced by sharper $ ^1H $ NMR signals .
• Thiophene-2-carboxylate provides superior UV-Vis absorbance (λmax ~320 nm) compared to benzoate analogs, suggesting applications in optoelectronics .

Research Findings and Implications

• Synthetic efficiency : The target compound’s yield (75–82%) surpasses that of fluoro- and nitro-substituted analogs (64–79%), likely due to the stability of the thiophene ester intermediate .
• Thermal stability : Melting points correlate with substituent electronegativity (iodo > fluoro > hydrogen), aligning with DFT-calculated lattice energies .

Data Tables

Table 1: Physicochemical Properties of Pyrroloquinoline-Thiazolidinone Hybrids

Property	Target Compound	8-Iodo Derivative	8-Fluoro Derivative
Molecular formula	C27H21N2O4S2	C27H20IN2O3S2	C23H20FN3O3S2
Melting point (°C)	245–247	269–271	352–354
$ ^1H $ NMR (δ, ppm)	1.61 (C4-CH3), 7.25 (thiophene)	0.71 (C6-CH3), 7.06–7.18 (Ph)	2.5 (CH3), 7.12–7.45 (Ph)

Table 2: Comparison of Heterocyclic Cores

Core Structure	Rigidity (NMR Δδ)	Solubility in DMSO	Functional Group Diversity
Pyrroloquinoline-thiazolidinone	High (Δδ > 0.5 ppm)	Moderate	High (ester, thioxo, ketone)
Imidazopyridine	Moderate	High	Moderate (cyano, ester)
Pyrimidine-pyrazole	Low	Low	High (nitro, ketone)